Cas no 1124321-59-0 (5-(aminomethyl)-2-fluorobenzene-1-sulfonamide)

• Product Name: 5-(aminomethyl)-2-fluorobenzene-1-sulfonamide
• CAS No: 1124321-59-0
• MF: C₇H₉FN₂O₂S
• MW: 204.221963644028
• MDL: MFCD18205790
• CID: 5242579
• PubChem ID: 58337152
• Update Time: 2026-03-08

5-(aminomethyl)-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-2-fluorobenzene-1-sulfonamide
• 5-(aminomethyl)-2-fluorobenzenesulfonamide
• Benzenesulfonamide, 5-(aminomethyl)-2-fluoro-

• MDL： MFCD18205790
• Inchi： 1S/C7H9FN2O2S/c8-6-2-1-5(4-9)3-7(6)13(10,11)12/h1-3H,4,9H2,(H2,10,11,12)
• InChI Key： SCTVMOLUCKGPGX-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(CN)C=1)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: -0.6
• Topological Polar Surface Area: 94.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-(aminomethyl)-2-fluorobenzene-1-sulfonamide

Research Brief on 5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide (CAS: 1124321-59-0) in Chemical Biology and Pharmaceutical Applications

The compound 5-(aminomethyl)-2-fluorobenzene-1-sulfonamide (CAS: 1124321-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its fluorinated benzene sulfonamide core and aminomethyl functional group, exhibits promising potential in drug discovery and development. Recent studies have explored its role as a versatile scaffold for designing enzyme inhibitors, particularly targeting carbonic anhydrases (CAs) and other metalloenzymes. The unique electronic properties imparted by the fluorine substituent, combined with the sulfonamide's ability to coordinate metal ions, make this compound a valuable candidate for therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory activity of 5-(aminomethyl)-2-fluorobenzene-1-sulfonamide against human carbonic anhydrase isoforms (hCA I, II, IX, and XII). The compound demonstrated selective inhibition of hCA IX (Ki = 12.3 nM), an isoform overexpressed in hypoxic tumors, suggesting its potential as an anticancer agent. Molecular docking simulations revealed that the aminomethyl group forms key hydrogen bonds with Thr199 and Glu106 residues, while the fluorine atom enhances binding affinity through hydrophobic interactions with Val121. These findings highlight the compound's utility in designing isoform-selective CA inhibitors for oncology applications.

Further research has expanded the therapeutic scope of this compound beyond CA inhibition. A 2024 Nature Communications paper reported its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules targeting estrogen receptor alpha (ERα) for breast cancer therapy. The sulfonamide moiety served as a linker between the ERα ligand and E3 ubiquitin ligase recruiter, demonstrating efficient ERα degradation at nanomolar concentrations (DC50 = 3.2 nM). This application leverages the compound's favorable pharmacokinetic properties, including moderate lipophilicity (cLogP = 1.8) and good aqueous solubility (25 mg/mL at pH 7.4).

Synthetic methodologies for 5-(aminomethyl)-2-fluorobenzene-1-sulfonamide have also advanced significantly. A recent Organic Process Research & Development publication (2024) described a scalable, three-step synthesis from commercially available 2-fluoro-5-nitrobenzenesulfonyl chloride, featuring a high-yielding (87%) reductive amination as the key step. This improved synthetic route enables gram-scale production with >99.5% purity, addressing previous supply limitations for preclinical studies. The availability of this reliable synthesis has accelerated structure-activity relationship (SAR) studies, leading to several optimized derivatives currently in lead optimization phases.

Emerging applications in neurological disorders have been reported in a 2024 ACS Chemical Neuroscience study, where researchers identified 5-(aminomethyl)-2-fluorobenzene-1-sulfonamide as a positive allosteric modulator of GABA_A receptors containing α5 subunits (EC₅₀ = 1.8 μM). This activity profile suggests potential for treating cognitive deficits associated with Down syndrome and Alzheimer's disease, without the sedative effects typical of non-selective GABAergic drugs. The compound's ability to cross the blood-brain barrier (brain/plasma ratio = 0.85 in mice) further supports its CNS drug potential.

In conclusion, 5-(aminomethyl)-2-fluorobenzene-1-sulfonamide (CAS: 1124321-59-0) represents a multifunctional scaffold with diverse pharmaceutical applications. Its unique chemical features enable selective enzyme inhibition, protein degradation, and receptor modulation across various therapeutic areas. Ongoing research continues to explore novel derivatives and formulations, with several patent applications filed in 2024 covering its use in combination therapies and targeted drug delivery systems. The compound's progression through preclinical development stages underscores its significance as a valuable chemical tool and potential therapeutic agent in modern drug discovery.